![molecular formula C26H22N4O2S B4304346 9-[4-(quinolin-8-ylsulfonyl)piperazin-1-yl]acridine](/img/structure/B4304346.png)
9-[4-(quinolin-8-ylsulfonyl)piperazin-1-yl]acridine
Overview
Description
9-[4-(quinolin-8-ylsulfonyl)piperazin-1-yl]acridine, also known as QAPB, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. QAPB is a potent and selective blocker of the acid-sensing ion channel 1a (ASIC1a), which is involved in various physiological processes such as pain sensation, synaptic plasticity, and ischemic brain damage. In
Mechanism of Action
The mechanism of action of 9-[4-(quinolin-8-ylsulfonyl)piperazin-1-yl]acridine involves the binding of the compound to the extracellular domain of ASIC1a, which results in the inhibition of ion channel activity. ASIC1a is a proton-gated ion channel that is activated by low pH and contributes to the acidosis-induced neuronal damage in ischemic stroke and other diseases. This compound blocks ASIC1a by stabilizing the closed state of the channel, which prevents the influx of cations such as Na+ and Ca2+. This leads to the reduction of neuronal excitability and the attenuation of pain behavior and ischemic brain damage.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in animal models. In rats, this compound has been shown to reduce the mechanical and thermal hypersensitivity induced by inflammation or nerve injury, indicating its potential as an analgesic drug. This compound has also been shown to attenuate the fear behavior induced by contextual fear conditioning, suggesting its potential as an anxiolytic drug. In mice, this compound has been shown to reduce the infarct size and improve the neurological function after ischemic stroke, indicating its potential as a neuroprotective drug. This compound has also been shown to modulate the synaptic plasticity and neuronal excitability in the hippocampus and amygdala, which are involved in learning and memory and fear behavior, respectively.
Advantages and Limitations for Lab Experiments
9-[4-(quinolin-8-ylsulfonyl)piperazin-1-yl]acridine has several advantages as a tool compound for scientific research. First, this compound is a potent and selective blocker of ASIC1a, which allows for the specific inhibition of the ion channel without affecting other channels or receptors. Second, this compound has good pharmacokinetic properties, including high solubility and permeability, which facilitates its use in in vitro and in vivo experiments. Third, this compound has been shown to be safe and well-tolerated in animal models, with no significant side effects observed at the doses used in the studies. However, this compound also has some limitations for lab experiments. First, this compound is a relatively new compound, and its long-term toxicity and pharmacological effects are not fully understood. Second, this compound has limited water solubility, which may affect its bioavailability and distribution in vivo. Third, this compound is a highly specialized tool compound that may not have direct clinical applications.
Future Directions
There are several future directions for the research on 9-[4-(quinolin-8-ylsulfonyl)piperazin-1-yl]acridine and ASIC1a. First, further studies are needed to elucidate the molecular mechanism of this compound inhibition of ASIC1a, including the structural basis of the binding and the conformational changes induced by the compound. Second, more animal studies are needed to investigate the potential therapeutic applications of this compound in various diseases, such as chronic pain, anxiety disorders, and stroke. Third, the development of new ASIC1a blockers with improved pharmacological properties and selectivity is needed to expand the toolbox for studying ASIC1a function. Fourth, the identification of the downstream signaling pathways and molecular targets of ASIC1a in different cell types and tissues is needed to understand the physiological and pathological roles of the ion channel. Overall, this compound and ASIC1a represent a promising area of research with potential implications for the treatment of various diseases.
Scientific Research Applications
9-[4-(quinolin-8-ylsulfonyl)piperazin-1-yl]acridine has been widely used as a tool compound to study the function of ASIC1a in various physiological and pathological conditions. ASIC1a is expressed in the nervous system, including the brain, spinal cord, and sensory neurons, and has been implicated in pain sensation, fear behavior, learning and memory, and ischemic brain damage. This compound has been shown to inhibit ASIC1a-mediated currents in vitro and in vivo, leading to the attenuation of pain behavior, fear memory, and ischemic brain damage in animal models. This compound has also been used to investigate the role of ASIC1a in synaptic plasticity, neuronal excitability, and neuroinflammation.
properties
IUPAC Name |
9-(4-quinolin-8-ylsulfonylpiperazin-1-yl)acridine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22N4O2S/c31-33(32,24-13-5-7-19-8-6-14-27-25(19)24)30-17-15-29(16-18-30)26-20-9-1-3-11-22(20)28-23-12-4-2-10-21(23)26/h1-14H,15-18H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDVZOOQBPYTHMY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C3C=CC=CC3=NC4=CC=CC=C42)S(=O)(=O)C5=CC=CC6=C5N=CC=C6 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.